Cas no 1257397-46-8 (Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate)

Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate structure
1257397-46-8 structure
Product Name:Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate
CAS No:1257397-46-8
MF:C11H12O4
MW:208.210583686829
CID:2147042
Update Time:2023-11-19

Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-formyl-3-hydroxyphenyl)propanoate
    • (R)-Methyl 2-(4-formyl-3-hydroxyphenyl)propanoate
    • CID 87444660
    • Benzeneacetic acid, 4-formyl-3-hydroxy-α-methyl-, methyl ester
    • Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate
    • Inchi: 1S/C11H12O4/c1-7(11(14)15-2)8-3-4-9(6-12)10(13)5-8/h3-7,13H,1-2H3
    • InChI Key: FDWYLRZOWXTGQS-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)C1C=CC(C=O)=C(C=1)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • Boiling Point: 324.4±27.0 °C(Predicted)
  • pka: 7.96±0.10(Predicted)
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